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Compound of Interest

Compound Name: GW542573X

Cat. No.: B1672468

This document provides critical safety and logistical information for the proper handling and
disposal of GW542573X, a selective KCa2.1 (SK) channel activator. The following procedures
are designed to ensure the safety of laboratory personnel and compliance with environmental
regulations. Researchers, scientists, and drug development professionals should adhere to
these guidelines to minimize risks associated with this compound.

Chemical and Physical Properties

A summary of the key quantitative data for GW542573X is presented below. This information is
crucial for the safe handling and storage of the compound.

Property Value

Molecular Formula C19H28N20s5

Molecular Weight 364.4 g/mol [1]

Purity >99% (HPLC)[2]

Form Solid[1]

Solubility Soluble in Ethanol to 100 mM, Soluble in DMSO
to 100 mM[1]

Storage Temperature +4°CJ[1]

CAS Number 660846-41-3[1]
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Detailed Disposal Protocol for GW542573X

The disposal of GW542573X must be conducted in a manner that ensures safety and
environmental protection. While this compound is not explicitly classified as hazardous in the
provided information, it is prudent to handle it as a chemical waste with unknown toxicity. The
following step-by-step protocol is based on general best practices for laboratory chemical
waste disposal. Always consult the official Safety Data Sheet (SDS) for GW542573X and local
environmental regulations for specific disposal requirements.

Step 1: Personal Protective Equipment (PPE)

Before handling GW542573X for disposal, ensure you are wearing the appropriate PPE:
o Safety goggles
o Chemical-resistant gloves (e.g., nitrile)

e Laboratory coat

Step 2: Waste Identification and Segregation

e Hazard Assessment: Although not specified as hazardous, treat GW542573X as a potentially
hazardous chemical. Do not dispose of it down the drain or in regular trash.

e Segregation: Keep GW542573X waste separate from other chemical waste streams to avoid
unintended reactions. It should be segregated as a non-halogenated organic waste.

Step 3: Preparing the Waste Container

o Container Selection: Use a clearly labeled, leak-proof, and chemically compatible container.
A high-density polyethylene (HDPE) or glass container with a secure screw cap is
recommended.

e Labeling: The container must be clearly labeled as "Hazardous Waste" or "Chemical Waste."
The label should include:

o The full chemical name: "GW542573X"
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[e]

The concentration and quantity of the waste.

The date when the first waste was added to the container.

o

[¢]

The name of the principal investigator and the laboratory location.

[¢]

Appropriate hazard pictograms if identified in the SDS.

Step 4: Waste Collection

e Solid Waste: Collect any solid GW542573X, contaminated labware (e.g., weighing boats,
pipette tips), and contaminated PPE in the designated solid chemical waste container.

e Liquid Waste: If GW542573X is in a solvent (e.g., ethanol or DMSO), collectitin a
designated liquid chemical waste container. Ensure the solvent is compatible with the
container material. Do not overfill the container; leave at least 10% headspace to allow for
expansion.

Step 5: Storage of Chemical Waste

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.

e The storage area should be away from general lab traffic and have secondary containment
to capture any potential leaks.

Step 6: Final Disposal

o Contact Environmental Health and Safety (EHS): Once the waste container is full or has
been in storage for the maximum allowed time (as per your institution's policy), contact your
institution's Environmental Health and Safety (EHS) department to arrange for pickup and
disposal.

o Documentation: Complete any required waste disposal forms provided by your EHS
department.

GW542573X Disposal Workflow
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The following diagram illustrates the step-by-step process for the proper disposal of
GW542573X.

Preparation Collection & Segregation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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